Cas no 126257-77-0 (Carbamic acid, [1-[(ethylamino)carbonyl]-3-methylbutyl]-,1,1-dimethylethyl ester, (S)-)

Carbamic acid, [1-[(ethylamino)carbonyl]-3-methylbutyl]-,1,1-dimethylethyl ester, (S)- structure
126257-77-0 structure
Product Name:Carbamic acid, [1-[(ethylamino)carbonyl]-3-methylbutyl]-,1,1-dimethylethyl ester, (S)-
CAS No:126257-77-0
MF:C13H26N2O3
MW:258.357143878937
CID:1223407
Update Time:2024-08-05

Carbamic acid, [1-[(ethylamino)carbonyl]-3-methylbutyl]-,1,1-dimethylethyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, [1-[(ethylamino)carbonyl]-3-methylbutyl]-,1,1-dimethylethyl ester, (S)-
    • Carbamic acid, N-[(1S)-1-[(ethylamino)carbonyl]-3-methylbutyl]-, 1,1-dimethylethyl ester
    • Inchi: 1S/C13H26N2O3/c1-7-14-11(16)10(8-9(2)3)15-12(17)18-13(4,5)6/h9-10H,7-8H2,1-6H3,(H,14,16)(H,15,17)/t10-/m0/s1
    • InChI Key: DJPLHEAOIPCDQL-JTQLQIEISA-N
    • SMILES: C(OC(C)(C)C)(=O)N[C@H](C(NCC)=O)CC(C)C

Computed Properties

  • Exact Mass: 258.19448

Experimental Properties

  • Density: 0.985±0.06 g/cm3(Predicted)
  • Melting Point: 105-106 °C
  • Boiling Point: 407.1±28.0 °C(Predicted)
  • PSA: 67.43
  • pka: 11.57±0.46(Predicted)

Carbamic acid, [1-[(ethylamino)carbonyl]-3-methylbutyl]-,1,1-dimethylethyl ester, (S)- Related Literature

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.